Cas no 2172151-76-5 (5-(2-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid)

• Product Name: 5-(2-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid
• CAS No: 2172151-76-5
• MF: C₁₁H₈FNO₃S
• MW: 253.24952507019
• CID: 6440692
• PubChem ID: 165963404
• Update Time: 2025-05-20

5-(2-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid
• EN300-1586845
• 2172151-76-5

• Inchi： 1S/C11H8FNO3S/c1-16-6-2-3-7(8(12)4-6)10-5-9(11(14)15)13-17-10/h2-5H,1H3,(H,14,15)
• InChI Key： OJKJATQGOBUIPI-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)O)=N1)C1C=CC(=CC=1F)OC

Computed Properties

• Exact Mass: 253.02089245g/mol
• Monoisotopic Mass: 253.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-(2-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid

5-(2-Fluoro-4-Methoxyphenyl)-1,2-Thiazole-3-Carboxylic Acid

The compound 5-(2-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid, with CAS No. 2172151-76-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring system with a substituted phenyl group and a carboxylic acid moiety. The presence of the fluoro and methoxy substituents on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

Recent studies have highlighted the potential of 5-(2-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid in drug discovery. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The thiazole ring system is known for its versatility in forming hydrogen bonds and π-π interactions, which are crucial for molecular recognition in biological systems. The carboxylic acid group further enhances its ability to participate in such interactions, making it an attractive candidate for designing bioactive molecules.

In terms of synthesis, the compound can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. The use of transition metal catalysts, such as palladium complexes, has been particularly promising in constructing the thiazole ring system with high precision.

The structural features of 5-(2-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid also make it suitable for applications in materials science. For instance, its ability to form self-assembled monolayers (SAMs) has been investigated for use in surface modification and nanotechnology. The fluoro and methoxy groups contribute to the hydrophobicity and electronic properties of the SAMs, which are essential for applications in sensors and electronic devices.

Moreover, the compound has been studied for its potential as a precursor in polymer synthesis. The thiazole ring can act as a reactive site for polymerization reactions, leading to the formation of novel polymeric materials with tailored properties. These materials could find applications in areas such as drug delivery systems and advanced coatings.

In conclusion, 5-(2-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in both pharmaceutical and materials research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.